Methyl 5-ethyl-2,4-dimethoxybenzoate

• CAS No.: 174261-31-5
• Molecular Formula: C12H16O4
• Molecular Weight: 224.25 g/mol
• IUPAC Name: methyl 5-ethyl-2,4-dimethoxybenzoate
• InChI: InChI=1S/C12H16O4/c1-5-8-6-9(12(13)16-4)11(15-3)7-10(8)14-2/h6-7H,5H2,1-4H3
• InChI Key: SNBPURGCEHJSAR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=C(C=C1OC)OC)C(=O)OC

Description

Methyl 5-ethyl-2,4-dimethoxybenzoate is a useful research compound. Its molecular formula is C12H16O4 and its molecular weight is 224.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 0.50 g portion of methyl 5-acetyl-2,4-dimethoxybenzoate was dissolved in 10 ml of trifluoroacetic acid, 0.83 ml of triethylsilane was added, followed by 20 minutes stirring. After evaporation of the solvent, the resulting residue was purified by silica gel column chromatography (hexane:ethyl acetate=3:1) to give 0.50 g of methyl 2,4-dimethoxy-5-ethylbenzoate.